Cas no 106792-41-0 (1H-Indole,6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-)

• Product Name: 1H-Indole,6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• CAS No: 106792-41-0
• MF: C₁₄H₂₁NOSi
• MW: 247.408144712448
• MDL: MFCD02683922
• CID: 127310
• PubChem ID: 22250816
• Update Time: 2025-10-29

1H-Indole,6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• 6-(tert-butyldimethylsilyloxy)-1H-indole
• 6-(TERT-BUTYLDIMETHYLSILYLOXY)-INDOLE
• 6-[(tert-Butyldimethylsilyl)oxy]-1H-indole
• tert-butyl-(1H-indol-6-yloxy)-dimethylsilane
• B-9480
• SS-4348
• 6-(tert-butyldimethylsiloxy)-1H-indole
• 6-(tert-butyl-dimethyl-silanyloxy)-1H-indole
• DXVRGWFZTYZCFD-UHFFFAOYSA-N
• 106792-41-0
• 6-(tert-butyldimethylsilanyloxy)-1H-indole
• DTXSID70623886
• 6-((tert-Butyldimethylsilyl)oxy)-1H-indole
• SCHEMBL1751255
• CS-0339527
• MFCD02683922
• AKOS025393534
• 6-(tert-butyl-dimethylsilanyloxy)-1H-indole
• 6-{[tert-Butyl(dimethyl)silyl]oxy}-1H-indole

• MDL： MFCD02683922
• Inchi： 1S/C14H21NOSi/c1-14(2,3)17(4,5)16-12-7-6-11-8-9-15-13(11)10-12/h6-10,15H,1-5H3
• InChI Key： DXVRGWFZTYZCFD-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1=CC=C2C=CNC2=C1

Computed Properties

• Exact Mass: 247.13900
• Monoisotopic Mass: 247.139240828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25Ų

Experimental Properties

• PSA: 25.02000
• LogP: 4.55190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-Indole,6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-

1H-Indole,6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- (CAS No. 106792-41-0): A Comprehensive Overview

The 1H-Indole,6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- compound, with CAS No. 106792-41-0, is a specialized silyl-protected indole derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is particularly notable for its role as a key intermediate in the synthesis of complex molecules, including bioactive compounds and advanced materials. The tert-butyldimethylsilyl (TBS) protecting group in this molecule enhances its stability and reactivity, making it a valuable tool for chemists.

One of the most searched questions related to 1H-Indole,6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- is its synthetic applications. Researchers and industry professionals often inquire about its use in peptide synthesis, heterocyclic chemistry, and drug discovery. The compound's unique structure allows for selective functionalization, which is crucial for developing targeted therapies and high-performance materials. Its compatibility with various coupling reactions and catalytic processes further broadens its utility.

In recent years, the demand for silyl-protected intermediates like 1H-Indole,6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- has surged due to their role in green chemistry initiatives. With growing emphasis on sustainable synthesis, this compound offers advantages such as reduced waste generation and improved reaction efficiency. Its application in flow chemistry and microwave-assisted synthesis aligns with modern trends toward energy-efficient processes.

The physicochemical properties of 1H-Indole,6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- are another area of interest. Its molecular weight, solubility, and stability under various conditions are frequently searched topics. The compound exhibits moderate solubility in organic solvents like dichloromethane and tetrahydrofuran, making it suitable for a wide range of laboratory applications. Additionally, its thermal stability ensures reliable performance in high-temperature reactions.

From a market perspective, 1H-Indole,6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- is gaining traction due to its expanding applications in pharmaceutical R&D and material science. The compound is often sourced by contract research organizations (CROs) and academic institutions for exploratory studies. Its role in the development of novel therapeutics, particularly in oncology and neurology, underscores its importance in modern drug discovery pipelines.

Another trending topic is the handling and storage of 1H-Indole,6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-. Proper storage conditions, such as cool, dry environments and inert atmospheres, are critical to maintaining its integrity. Users often search for guidelines on safe handling practices and compatibility with other reagents, reflecting the compound's specialized nature.

In conclusion, 1H-Indole,6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- (CAS No. 106792-41-0) is a versatile and valuable compound in contemporary chemistry. Its applications span organic synthesis, pharmaceutical development, and advanced material design, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play an even greater role in innovative chemical solutions.